Cas no 1805293-99-5 (6-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 6-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1805293-99-5
• MF: C₉H₅F₅N₂O₅
• MW: 316.138419866562
• CID: 4843531
• Update Time: 2025-06-08

6-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C9H5F5N2O5/c10-7(11)4-1-3(2-5(17)18)6(21-9(12,13)14)8(15-4)16(19)20/h1,7H,2H2,(H,17,18)
• InChI Key： VEWVBVJWFJSZDU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC(=O)O)C(=C([N+](=O)[O-])N=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 399
• XLogP3: 2.3
• Topological Polar Surface Area: 105

Additional information on 6-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid

Introduction to 6-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic Acid (CAS No. 1805293-99-5)

6-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid, identified by its CAS number 1805293-99-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and utility in drug development. The presence of multiple fluorinated substituents and functional groups makes this molecule a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The structural features of 6-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid include a nitro group at the 2-position, a trifluoromethoxy group at the 3-position, and an acetic acid moiety at the 4-position. These substituents contribute to the compound's unique electronic properties and reactivity, which are essential for its potential role in various chemical transformations. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules, making it a valuable component in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced bioavailability and resistance to enzymatic degradation. The nitro group in 6-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid can be further functionalized through reduction or diazotization reactions, providing access to a range of derivatives with tailored biological properties. This flexibility has made the compound a useful intermediate in the synthesis of novel pharmaceutical agents.

Current research in the field of medicinal chemistry has highlighted the importance of pyridine derivatives in the development of treatments for various diseases, including cancer, infectious diseases, and neurological disorders. The structural motif of 6-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid aligns well with these therapeutic areas, as it possesses characteristics that are conducive to interactions with biological targets such as enzymes and receptors. For instance, studies have shown that pyridine-based compounds can modulate pathways involved in cell proliferation and inflammation, making them attractive candidates for drug discovery.

The acetic acid moiety in 6-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid also provides opportunities for further derivatization through esterification or amidation reactions. These modifications can alter the physicochemical properties of the compound, such as solubility and lipophilicity, which are critical factors in determining its pharmacokinetic behavior. By exploring these chemical transformations, researchers can optimize the compound's potential as a lead molecule or intermediate in drug development.

One of the most compelling aspects of 6-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid is its versatility in synthetic chemistry. The combination of fluorinated groups and functionalizable sites allows for the creation of a diverse library of analogs through iterative structural modifications. This approach has been successfully employed in high-throughput screening programs to identify novel bioactive molecules with improved efficacy and reduced toxicity.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds due to their ability to enhance drug-like properties such as metabolic stability, binding affinity, and oral bioavailability. The nitro group present in 6-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid can be further converted into other functional groups like amides or carboxylic acids, which are common pharmacophores in many therapeutic agents. This adaptability makes the compound a valuable tool for medicinal chemists seeking to develop next-generation drugs.

In conclusion, 6-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1805293-99-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its combination of fluorinated substituents and multiple functionalizable sites positions it as a versatile intermediate for synthesizing novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.